Cas no 20647-97-6 ({tricyclo2.2.1.0,2,6heptan-1-yl}methanol)

{tricyclo2.2.1.0,2,6heptan-1-yl}methanol structure
20647-97-6 structure
Product Name:{tricyclo2.2.1.0,2,6heptan-1-yl}methanol
CAS No:20647-97-6
Molecular Formula:C8H12O
Molecular Weight:124.180282592773
MDL:MFCD24531398
CID:4787077
PubChem ID:12663227

{tricyclo2.2.1.0,2,6heptan-1-yl}methanol Properties

Names and Identifiers

    • Tricyclo[2.2.1.02,6]heptan-1-ylmethanol
    • {tricyclo2.2.1.0,2,6heptan-1-yl}methanol
    • MDL: MFCD24531398
    • InChIKey: QOUXKANNLNETSX-UHFFFAOYSA-N
    • Inchi: 1S/C8H12O/c9-4-8-3-5-1-6(8)7(8)2-5/h5-7,9H,1-4H2
    • SMILES: OCC12CC3CC1C2C3

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Heavy Atom Count: 9
  • Complexity: 152
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.2

{tricyclo2.2.1.0,2,6heptan-1-yl}methanol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Aaron
AR028YVL-50mg
{tricyclo[2.2.1.0,2,6]heptan-1-yl}methanol
20647-97-6 95%
50mg
$503.00
Enamine
EN300-24496589-1mg
{tricyclo[2.2.1.0,2,6]heptan-1-yl}methanol
20647-97-6 95.0%
1mg
$97.0 2022-02-28

{tricyclo2.2.1.0,2,6heptan-1-yl}methanol Related Literature

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